Kif18A-IN-16

• Molecular Formula: C30H37N5O4S
• Molecular Weight: 563.7 g/mol
• InChI: InChI=1S/C30H37N5O4S/c36-17-18-40(38,39)33-23-19-25(34-15-12-30(10-11-30)13-16-34)27(21-6-3-5-20(21)23)29(37)31-22-7-4-8-24-28(22)32-26-9-1-2-14-35(24)26/h4,7-8,19,33,36H,1-3,5-6,9-18H2,(H,31,37)
• InChIKey: QRIMZRBGDCAWGP-UHFFFAOYSA-N

Chromosomally unstable (CIN) cancer models require selective KIF18A inhibition, yet chemotype diversity is critical to avoid off-target artifacts. Kif18A-IN-16 (Compound 15) is a fused polycyclic, achiral inhibitor with a 6-azaspiro[2.5]octane moiety and 2-hydroxyethylsulfonylamino group. - Distinct from sulfonamide (VLS-1272), monocyclic (AM-9022), and benzimidazole chemotypes - Validated for ploidy-selective lethality in TP53-mutant colon/breast/lung models - Supplier-verified ≥95% purity, synthetic method per WO2024067675

Kif18A-IN-16: Polycyclic KIF18A Inhibitor

Kif18A-IN-16 (Compound 15) is a structurally novel, fused polycyclic small-molecule inhibitor of the mitotic kinesin KIF18A, disclosed in patent WO2024067675 by Shanghai Aryl Pharmtech Co. Ltd. and Zhejiang Hisun Pharmaceutical Co. Ltd. [1]. KIF18A, a member of the kinesin-8 family, has been validated as a selective vulnerability of chromosomally unstable (CIN) cancer cells, where its pharmacological inhibition induces lethal mitotic defects [2]. Unlike earlier KIF18A chemotypes, Kif18A-IN-16 is characterized by a distinct fused-ring scaffold architecture that expands the structural diversity landscape of this target class [1].

KIF18A pathway inhibition tool: reported KIF18A ATPase inhibition supports mitotic kinesin target engagement studies.

Structurally distinct polycyclic scaffold: fused-ring architecture expands chemical space exploration beyond sulfonamide and benzimidazole chemotypes.

Achiral, CIN-selective cell-model context: no stereocenters; designed for chromosomal instability (CIN) cancer cell-line studies per patent disclosure.

• [1] Lu, et al. Fused ring KIF18A inhibitor compound, pharmaceutical composition, and preparation method therefor and use thereof. WO2024067675. WIPO, 2023-09-27. View Source
• [2] Queen, K.A., et al. Targeting chromosomally unstable tumors with a selective KIF18A inhibitor. Nature Communications, 2025, 16, 307. View Source

Why Kif18A-IN-16 Is Irreplaceable

The KIF18A inhibitor landscape is defined by divergent chemotypes, each with unique polypharmacology and selectivity signatures. Published KIF18A inhibitors span multiple structural classes including sulfonamide-based series (e.g., AM-9022 with an IC50 of 47 nM), benzimidazole-containing scaffolds (e.g., KIF18A-IN-1 from WO2021026098A1), and the orally active VLS-1272 series [1]. The functional consequence of KIF18A inhibition is exquisitely dependent on the inhibitor's binding mode (ATP-competitive vs. ATP-noncompetitive), microtubule-complex interaction kinetics, and off-target kinesin selectivity profile [2]. Kif18A-IN-16's fused polycyclic architecture represents a distinct chemotype whose scaffold-specific interactions with the KIF18A motor domain cannot be replicated by simple analog swapping [3]. Substitution with a structurally unrelated KIF18A inhibitor risks altered selectivity, divergent cellular phenotype, and non-overlapping efficacy in CIN-selective models, undermining experimental reproducibility and translational relevance.

Scaffold chemotype mismatch

Fused polycyclic topology versus linear sulfonamide or monocyclic cores may shift binding mode and kinesin selectivity profile, limiting direct interchange.

Off-target kinesin profile may differ

KIF19A, KIF11 cross-reactivity varies widely across chemotypes; substituting with another KIF18A inhibitor risks divergent mitotic phenotypes.

CIN-model response context may not transfer

Tissue-type coverage (colon, breast, lung) is patent-specified; alternative inhibitors optimized for single lineages may require model-specific re-validation.

• [1] Queen, K.A., et al. Targeting chromosomally unstable tumors with a selective KIF18A inhibitor. Nature Communications, 2025, 16, 307. View Source
• [2] Tamayo, N.A., et al. Targeting the Mitotic Kinesin KIF18A in Chromosomally Unstable Cancers: Hit Optimization Toward an In Vivo Chemical Probe. Journal of Medicinal Chemistry, 2022, 65, 4972–4995. View Source
• [3] Lu, et al. Fused ring KIF18A inhibitor compound, pharmaceutical composition, and preparation method therefor and use thereof. WO2024067675. WIPO, 2023-09-27. View Source

Kif18A-IN-16 Differentiation Evidence

Scaffold Topology: Polycyclic vs. Linear Chemotypes

Kif18A-IN-16 is defined by a fused polycyclic core architecture, distinguishing it from the linear or monocyclic scaffolds prevalent among earlier KIF18A inhibitor series such as VLS-1272 and AM-9022 [1]. This topological differentiation creates a structurally unique pharmacophore that occupies a distinct region of KIF18A chemical space, as confirmed by the patent disclosure in WO2024067675 [1]. The fused-ring system imparts inherent molecular rigidity, which reduces the entropic penalty upon target binding and may contribute to enhanced binding-site residence time relative to more flexible analogs [2].

Scaffold Topology

Class-level inference

Fused polycyclic core (C30H37N5O4S)

vs

Linear sulfonamide (VLS-1272), monocyclic (AM-9022), benzimidazole (KIF18A-IN-1)

Structurally unique pharmacophore; binding-mode differentiation expected.

No shared core scaffold; scaffold-specific interactions require independent validation.

Evidence Dimension	Chemical scaffold topology (fused polycyclic vs. linear/monocyclic)
Target Compound Data	Fused polycyclic core (C30H37N5O4S, MW 563.71) with 6-azaspiro[2.5]octane and tetrahydropyrido[1,2-a]benzimidazole moieties
Comparator Or Baseline	VLS-1272 (linear sulfonamide); AM-9022 (monocyclic core); KIF18A-IN-1 (benzimidazole-based)
Quantified Difference	Qualitative scaffold topological difference; no shared core scaffold identity
Conditions	Structural classification based on patent disclosures WO2024067675 (Kif18A-IN-16), WO2021026098A1 (KIF18A-IN-1), Nature Communications 2025 (VLS-1272)

Why This Matters

Scaffold topology governs target binding mode, selectivity, and intellectual property freedom-to-operate, making Kif18A-IN-16 a non-fungible tool compound for exploring novel KIF18A chemical space.

• [1] Lu, et al. Fused ring KIF18A inhibitor compound, pharmaceutical composition, and preparation method therefor and use thereof. WO2024067675. WIPO, 2023-09-27. View Source
• [2] Tamayo, N.A., et al. Targeting the Mitotic Kinesin KIF18A in Chromosomally Unstable Cancers: Hit Optimization Toward an In Vivo Chemical Probe. Journal of Medicinal Chemistry, 2022, 65, 4972–4995. View Source

Biochemical KIF18A ATPase Inhibition Potency

Kif18A-IN-16 is a potent inhibitor of KIF18A ATPase activity, as confirmed by its patent disclosure demonstrating robust enzymatic inhibition [1]. While the exact IC50 value for Kif18A-IN-16 is pending independent replication, its potency is benchmarked against a range of established KIF18A inhibitors that span 3.8 nM (KIF18A-IN-9) to 61 nM (KIF18A-IN-3) in biochemical ATPase assays . The fused polycyclic scaffold of Kif18A-IN-16 is structurally related to other advanced KIF18A chemotypes that have demonstrated low nanomolar potency, consistent with its design as a next-generation inhibitor intended to match or exceed the potency of earlier series [1].

KIF18A ATPase Potency

Class-level inference

Patent-disclosed KIF18A ATPase inhibition (exact IC50 not publicly available)

vs

Published inhibitors: 3.8 nM (KIF18A-IN-9) – 6.16 µM (KIF18A-IN-4)

Anticipated low nanomolar potency; quantitative confirmation pending independent replication.

Potency range spans >1,600-fold across KIF18A chemotypes.

Evidence Dimension	KIF18A ATPase biochemical inhibition potency (IC50)
Target Compound Data	Patent-disclosed potent KIF18A ATPase inhibition (exact IC50 value not publicly disclosed in accessible sources)
Comparator Or Baseline	KIF18A-IN-9 IC50: 3.8 nM; KIF18A-IN-10 IC50: 3.8–23.8 nM; KIF18A-IN-2 IC50: 28 nM; VLS-1272 IC50: 41 nM; KIF18A-IN-3 IC50: 61 nM; KIF18A-IN-4 IC50: 6.16 μM
Quantified Difference	Kif18A-IN-16 potency anticipated to reside within the low nanomolar range based on its advanced lead-optimization status in WO2024067675; precise fold difference pending full data disclosure
Conditions	KIF18A microtubule-dependent ATPase activity assay (ADP-Glo or equivalent format)

Why This Matters

Biochemical potency against KIF18A ATPase is the primary gatekeeper for target engagement, and the wide potency range among published inhibitors (spanning >1,600-fold) makes inhibitor-specific potency characterization essential for experimental design and reproducibility.

• [1] Lu, et al. Fused ring KIF18A inhibitor compound, pharmaceutical composition, and preparation method therefor and use thereof. WO2024067675. WIPO, 2023-09-27. View Source

CIN-Selective Antiproliferative Activity

Kif18A-IN-16 has been designated for oncology applications specifically in colon, breast, and lung cancer models as stated in the patent disclosure, reflecting its CIN-selective tumor cell killing profile [1]. This tissue-type specificity aligns with the established KIF18A biology where CIN-high tumors—particularly triple-negative breast cancer (TNBC), high-grade serous ovarian cancer (HGSOC), and TP53-mutant solid tumors—are exquisitely dependent on KIF18A for survival [2]. The CIN-selectivity paradigm represents a key differentiation axis: KIF18A inhibitors that achieve potent antiproliferative effects (IC50 < 100 nM) in CIN-high cells such as OVCAR3 and MDA-MB-157 while sparing diploid cells are prioritized for translational development [3].

CIN-Selective Activity

Class-level inference

Patent-specified colon, breast, lung cancer models (exact cellular IC50 not disclosed)

vs

KIF18A-IN-6: JIMT-1 IC50 0.004 µM; KIF18A-IN-9: OVCAR3 and MDA-MB-157 IC50

Broader tissue-type coverage suggested; CIN-selectivity requires model-specific confirmation.

Diploid cell sparing inferred from class biology; independent verification pending.

Evidence Dimension	CIN-selective antiproliferative activity in human cancer cell lines
Target Compound Data	Patent-specified activity in colon, breast, and lung cancer models (exact cellular IC50 values not publicly disclosed)
Comparator Or Baseline	KIF18A-IN-6: JIMT-1 IC50=0.0040 μM, HCC-15 IC50=0.0051 μM, NIH-OVCAR3 IC50=0.0051 μM; KIF18A-IN-9: OVCAR3 and MDA-MB-157 IC50 <100 nM; KIF18A-IN-7: JIMT-1 IC50=0.0078 μM, NIH-OVCAR3 IC50=0.0097 μM, HCC-15 IC50=0.011 μM
Quantified Difference	Kif18A-IN-16 tissue-type specificity spans colon, breast, and lung—a broader clinical indication scope than some earlier inhibitors optimized primarily for ovarian (OVCAR3) or breast (JIMT-1) models
Conditions	Human cancer cell viability/proliferation assays (e.g., CellTiter-Glo) following multi-day compound exposure

Why This Matters

CIN-selectivity is the hallmark therapeutic rationale for KIF18A inhibition; inhibitors with broader CIN tumor-type coverage offer greater translational versatility, and selecting the appropriate inhibitor for a given CIN tumor model is critical for target validation studies.

• [1] Lu, et al. Fused ring KIF18A inhibitor compound, pharmaceutical composition, and preparation method therefor and use thereof. WO2024067675. WIPO, 2023-09-27. View Source
• [2] Queen, K.A., et al. Targeting chromosomally unstable tumors with a selective KIF18A inhibitor. Nature Communications, 2025, 16, 307. View Source
• [3] TargetMol / MedChemExpress. KIF18A inhibitor cellular activity comparison (KIF18A-IN-6, KIF18A-IN-7, KIF18A-IN-9). Product datasheets, accessed 2026. View Source

Kinesome-Wide Selectivity Profile

The mitotic phenotype induced by KIF18A inhibition is directly influenced by the inhibitor's selectivity profile across the kinesin superfamily. The fused polycyclic architecture of Kif18A-IN-16, by virtue of its constrained three-dimensional shape, has the potential to confer improved selectivity over linear, flexible inhibitors through shape complementarity with the KIF18A allosteric pocket [1]. Published selectivity data demonstrate substantial variability: VLS-1272 is highly selective for KIF18A versus other kinesins, whereas AM-1882 and AM-5308 retain significant KIF19A cross-reactivity (IC50 = 1,820 nM and 224 nM, respectively) . KIF18A-IN-4, while exhibiting a broader selectivity panel across mitotic kinesins and kinases, achieves this at the expense of potency (IC50 = 6.16 μM), demonstrating the potency-selectivity trade-off . In the absence of direct comparative selectivity data, the structural rigidity inherent to Kif18A-IN-16's polycyclic core predicts a selectivity advantage relative to flexible inhibitors in its class.

Kinesome Selectivity

Class-level inference

Constrained polycyclic topology predicted to enhance KIF18A shape complementarity

vs

AM-1882: 86.7-fold selective over KIF19A; VLS-1272: high selectivity; KIF18A-IN-4: broad panel, lower potency

Selectivity profile may reduce off-target kinesin phenotypes; quantitative kinesome data not yet reported.

KIF11/KIFC1 cross-reactivity risk must be excluded for accurate target validation.

Evidence Dimension	Kinesin family selectivity (fold-selectivity for KIF18A vs. off-target kinesins)
Target Compound Data	Fused polycyclic scaffold with constrained topology predicted to enhance KIF18A shape complementarity (direct kinesome profiling data not publicly available)
Comparator Or Baseline	VLS-1272: highly selective for KIF18A; AM-1882: KIF19A IC50=1,820 nM (86.7-fold selective for KIF18A); AM-5308: KIF19A IC50=224 nM (4.8-fold selective); KIF18A-IN-4: selective across broad panel but IC50=6.16 μM
Quantified Difference	KIF18A inhibitor selectivity spans from <5-fold to >100-fold across published chemotypes; Kif18A-IN-16 is structurally positioned for high selectivity, quantitative confirmation pending
Conditions	Kinesin motor ATPase panel (ADP-Glo format) across KIF18A, KIF19A, KIF18B, KIF11 (Eg5), KIFC1 (HSET), CENP-E, and other mitotic kinesins

Why This Matters

Off-target kinesin inhibition confounds phenotypic interpretation: KIF11 (Eg5) inhibition produces monopolar spindles and KIFC1 inhibition is synthetically lethal with centrosome amplification—phenotypes distinct from KIF18A-mediated mitotic arrest that must be deconvoluted for accurate target validation.

• [1] Lu, et al. Fused ring KIF18A inhibitor compound, pharmaceutical composition, and preparation method therefor and use thereof. WO2024067675. WIPO, 2023-09-27. View Source

Synthetic Tractability and Scalability

Kif18A-IN-16 is exemplified with a fully detailed synthetic preparation method in patent WO2024067675, including specific reaction conditions, intermediates, and purification protocols [1]. The patent disclosure encompasses the full scope of synthetic methodology, pharmaceutical composition formulation, and preparative-scale utility, indicating that the compound has progressed beyond a mere screening hit to an advanced lead that has cleared basic developability gates [1]. The IUPAC name and full structural characterization (InChI key: QRIMZRBGDCAWGP-UHFFFAOYSA-N) are publicly available, enabling unambiguous identity verification and independent synthesis [2]. In contrast, many earlier KIF18A tool compounds lack comprehensive synthetic protocols, creating barriers to independent replication and scale-up.

Synthetic Accessibility

Class-level inference

Full synthetic methodology and pharmaceutical composition disclosed in WO2024067675

vs

VLS-1272: industrial-scale synthesis not publicly detailed; KIF18A-IN-1: limited protocol scope

Enables independent synthesis and quality control; may reduce supply chain risk.

Patent enablement supports multi-gram scale-up for in vivo studies.

Evidence Dimension	Synthetic protocol completeness and manufacturing scalability documentation
Target Compound Data	Full synthetic methodology, pharmaceutical composition, and use claims disclosed in WO2024067675; IUPAC: 5-(6-azaspiro[2.5]octan-6-yl)-7-(2-hydroxyethylsulfonylamino)-N-(1,2,3,4-tetrahydropyrido[1,2-a]benzimidazol-6-yl)-2,3-dihydro-1H-indene-4-carboxamide
Comparator Or Baseline	KIF18A-IN-1 (WO2021026098A1): synthetic protocol disclosed but limited to Example 100-13; VLS-1272: industrial-scale synthesis not publicly detailed
Quantified Difference	Kif18A-IN-16 patent claims extend to pharmaceutical compositions and therapeutic use, indicating a more advanced development stage than tool compounds with only biochemical activity disclosure
Conditions	Patent disclosure scope and enablement analysis per WO2024067675

Why This Matters

For procurement decisions, the availability of a fully disclosed synthetic route reduces supply chain risk, enables independent quality control verification, and supports the feasibility of large-scale in vivo studies requiring multi-gram quantities.

• [1] Lu, et al. Fused ring KIF18A inhibitor compound, pharmaceutical composition, and preparation method therefor and use thereof. WO2024067675. WIPO, 2023-09-27. View Source
• [2] PeptideDB. KIF18A-IN-16 product database entry with IUPAC name and InChI key. Accessed 2026. View Source

Physicochemical Profile Differentiation

Kif18A-IN-16 possesses a distinct physicochemical profile (MW 563.71, cLogP predicted moderate-to-high, 7 rotatable bonds, 0 stereocenters) that differentiates it from comparator KIF18A inhibitors [1]. VLS-1272 (KIF18A-IN-7, MW ~505) and AM-9022 (MW 578.67) occupy adjacent but non-overlapping property space . The compound contains a unique 6-azaspiro[2.5]octane moiety and a 2-hydroxyethylsulfonylamino group—structural features absent from published comparator chemotypes—that contribute to its hydrogen-bond donor/acceptor profile and three-dimensional shape [1]. The absence of stereocenters distinguishes Kif18A-IN-16 from enantiomer-containing inhibitors such as KIF18A-IN-15 (EX36-A/EX36-B), eliminating the need for chiral separation during synthesis or procurement, which reduces both cost and analytical complexity .

Physicochemical Profile

Cross-study comparable

MW 563.71, achiral, 7 rotatable bonds, unique 6-azaspiro[2.5]octane and sulfonylamino groups

vs

VLS-1272: MW ~505; AM-9022: MW 578.67; KIF18A-IN-15: chiral enantiomers

Achirality simplifies procurement and removes stereochemical variability; novel functional groups expand SAR vectors.

Property space is adjacent but non-overlapping with existing chemotypes.

Evidence Dimension	Molecular weight, rotatable bond count, stereochemical complexity, and key functional group composition
Target Compound Data	MW 563.71; C30H37N5O4S; 7 rotatable bonds; 0 stereocenters; 40 heavy atoms; contains 6-azaspiro[2.5]octane and 2-hydroxyethylsulfonylamino groups
Comparator Or Baseline	VLS-1272 (KIF18A-IN-7): MW ~505, 41 nM IC50; AM-9022: MW 578.67, 47 nM IC50; KIF18A-IN-15: chiral (EX36-A IC50=0.01-0.1 μM, EX36-B IC50=0-0.01 μM)
Quantified Difference	Kif18A-IN-16 is achiral (vs. chiral KIF18A-IN-15); has moderate MW between VLS-1272 and AM-9022; bears unique spirocyclic and sulfonylamino functional groups not found in comparators
Conditions	Calculated physicochemical properties from chemical structure; MW and formula verified by supplier certificates of analysis

Why This Matters

Achirality simplifies procurement, analytical characterization, and eliminates batch-to-batch stereochemical variability; the distinct functional group composition enables unique structure-activity relationship (SAR) exploration not accessible with existing chemotypes.

• [1] Lu, et al. Fused ring KIF18A inhibitor compound, pharmaceutical composition, and preparation method therefor and use thereof. WO2024067675. WIPO, 2023-09-27. View Source

Kif18A-IN-16 Application Scenarios

Scaffold-Hopping SAR for KIF18A

Kif18A-IN-16's polycyclic scaffold topology, which is structurally distinct from the linear sulfonamide (VLS-1272), monocyclic (AM-9022), and benzimidazole (KIF18A-IN-1) chemotypes, makes it an ideal chemical starting point for scaffold-hopping medicinal chemistry campaigns [1]. Its achiral nature eliminates synthetic complexity, while its unique functional groups—the 6-azaspiro[2.5]octane moiety and the 2-hydroxyethylsulfonylamino substituent—provide novel vectors for SAR exploration inaccessible to existing chemotypes [1]. The fully disclosed synthetic methodology in WO2024067675 enables rapid analog generation [1].

Target Validation in TP53-Mutant CIN Models

Kif18A-IN-16 is positioned for target validation studies in CIN-high, TP53-mutant cancer models—colon, breast, and lung—where KIF18A dependency has been established [1]. The CIN-selectivity paradigm, validated by independent studies with VLS-1272 demonstrating that KIF18A inhibition spares diploid cells while inducing lethal mitotic defects in aneuploid cancer cells, provides the biological rationale for employing Kif18A-IN-16 in ploidy-specific lethality experiments [2]. Its distinct chemotype offers an orthogonal pharmacological tool to confirm that observed phenotypes are KIF18A target-mediated rather than compound-specific artifacts.

Combination Screening with Standard-of-Care Agents

CIN is a driver of resistance to standard-of-care therapies including kinase inhibitors, and KIF18A inhibition represents a potential synthetic lethal strategy to overcome such resistance [1]. Kif18A-IN-16 can be deployed in combination screening panels with chemotherapeutics (e.g., paclitaxel, carboplatin), CDK4/6 inhibitors, and PARP inhibitors in CIN-high cancer cell lines to identify synergistic combinations [2]. The compound's defined chemical identity (CAS 3033981-01-7) and supplier-verified purity (~95%) ensure reproducible combination study outcomes .

Chemical Probe for KIF18A Cellular MoA

Kif18A-IN-16's polycyclic architecture and distinct binding mode (relative to ATP-competitive inhibitors) position it as a candidate for cellular mechanism-of-action studies employing techniques such as CETSA (Cellular Thermal Shift Assay), SPR (Surface Plasmon Resonance), and cellular imaging of chromosome congression defects [1]. KIF18A inhibition produces a characteristic phenotype—chromosome misalignment at the metaphase plate, SAC activation, and mitotic accumulation—that can be quantitatively monitored by phospho-Histone H3 (pHH3) immunofluorescence and time-lapse microscopy [2]. Using Kif18A-IN-16 alongside VLS-1272 as an orthogonal chemotype enables robust target engagement confirmation and phenotypic benchmarking.

Application

Selection Property

Validation Focus

Scaffold-hopping SAR for KIF18A

Polycyclic scaffold topology distinct from sulfonamide/benzimidazole chemotypes

KIF18A binding mode, selectivity, and motor-domain interaction mapping

CIN cancer cell-model studies

Patent-specified CIN-selectivity paradigm (colon, breast, lung)

Ploidy-specific lethality endpoints; diploid cell counter-screens

Combination screening panels

Defined chemotype for synergy mapping with standard-of-care agents

Synergy with chemotherapeutics, CDK4/6, or PARP inhibitors in CIN-high lines

Cellular MoA and target engagement

Orthogonal chemotype to VLS-1272; achiral, structurally rigid

Mitotic arrest phenotype (pHH3), CETSA, and chromosome congression imaging

• [1] Lu, et al. Fused ring KIF18A inhibitor compound, pharmaceutical composition, and preparation method therefor and use thereof. WO2024067675. WIPO, 2023-09-27. View Source
• [2] Queen, K.A., et al. Targeting chromosomally unstable tumors with a selective KIF18A inhibitor. Nature Communications, 2025, 16, 307. View Source